2'-O-Methyl-cytidine-5'-triphosphate, lithium salt

• Molecular Formula: C10H15Li3N3O14P3
• Molecular Weight: 515.1 g/mol
• IUPAC Name: trilithium;[[[(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxy-4-methoxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• InChI: InChI=1S/C10H18N3O14P3.3Li/c1-23-8-7(14)5(25-9(8)13-3-2-6(11)12-10(13)15)4-24-29(19,20)27-30(21,22)26-28(16,17)18;;;/h2-3,5,7-9,14H,4H2,1H3,(H,19,20)(H,21,22)(H2,11,12,15)(H2,16,17,18);;;/q;3*+1/p-3/t5-,7-,8-,9-;;;/m1.../s1
• InChI Key: RIFSDAPMKYBRDH-WKMNQBAXSA-K
• Isomeric SMILES: [Li+].[Li+].[Li+].CO[C@@H]1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O
• Canonical SMILES: [Li+].[Li+].[Li+].COC1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O

Description

2'-O-Methyl-cytidine-5'-triphosphate, lithium salt (2'-OMe-CTP), is a chemically modified nucleoside triphosphate essential for advanced RNA research and synthesis. This compound is supplied as a clear, colorless 100mM solution in its stable trilithium salt form, with a molecular formula of C10H15Li3N3O14P3 and a molecular weight of 514.98 g/mol . To ensure stability and longevity, the product must be stored at -20°C and consistently demonstrates high purity of ≥95% as verified by HPLC analysis . The primary research value of 2'-OMe-CTP lies in its role as a building block for synthesizing RNA oligonucleotides with 2'-O-methyl modifications. These modifications significantly enhance the nuclease resistance of the resulting RNA strands, leading to increased stability and half-life in biochemical assays and potential therapeutic applications . This property is critical in the development of aptamers, diagnostics, and various RNA-based therapeutic platforms. Furthermore, 2'-O-methyl nucleotides are instrumental in studying RNA structure and function, as well as in the synthesis of non-hydrolyzable RNA analogs. This product is strictly labeled For Research Use Only . It is not intended for diagnostic, therapeutic, or any human or animal use. All information presented is for informational purposes and is derived from publicly available sources.

Biological Activity

2'-O-Methyl-cytidine-5'-triphosphate (2'-O-Me-CTP), lithium salt, is a modified nucleoside triphosphate that plays a crucial role in RNA synthesis and modification. Its unique structural features enhance its stability and functionality in various biochemical applications, making it a valuable compound in molecular biology and therapeutic development.

• Molecular Formula : C₁₃H₁₈N₃O₁₄P₃
• Molecular Weight : Approximately 497.10 g/mol
• Structure : The compound is characterized by a methyl group at the 2' position of the ribose sugar, which alters its interaction with nucleic acids compared to unmodified nucleotides.

Biological Activity

The biological activity of 2'-O-Me-CTP is primarily linked to its role as a building block for RNA synthesis. Key aspects include:

• Enhanced Stability : The incorporation of 2'-O-Me-CTP into RNA confers increased resistance to enzymatic degradation, making it particularly useful in therapeutic applications, such as antiviral drug development and RNA-based therapies.
• Polymerase Interaction : Studies indicate that modified nucleotides like 2'-O-Me-CTP can influence the efficiency and fidelity of RNA synthesis by polymerases, thereby impacting gene expression and regulation.

Applications

2'-O-Methyl-cytidine-5'-triphosphate has diverse applications in both basic research and clinical settings:

• RNA Synthesis : Utilized in polymerase chain reactions (PCR) and other RNA synthesis techniques.
• Therapeutic Development : Valuable in designing ribonucleic acid-based drugs due to its stability against degradation.
• Biochemical Research : Used in studies exploring nucleotide interactions and enzyme kinetics.

Comparative Analysis with Similar Compounds

The following table summarizes structural modifications and unique features of compounds related to 2'-O-Me-CTP:

Compound Name	Structure Modification	Unique Feature
Cytidine-5'-triphosphate	None	Standard nucleotide used in RNA synthesis
2'-Deoxycytidine-5'-triphosphate	Deoxy at 2' position	Essential for DNA synthesis
5-Methylcytidine-5'-triphosphate	Methyl at 5' position	Involved in epigenetic regulation
Pseudouridine-5'-triphosphate	Modified uracil base	Enhances thermal stability of RNA

The unique feature of 2'-O-Methyl-cytidine-5'-triphosphate lies in its ability to enhance RNA stability while maintaining compatibility with standard enzymatic processes involved in RNA synthesis.

Case Studies and Research Findings

Recent studies have highlighted the importance of 2'-O-Me-CTP in various experimental contexts:

• Antiviral Applications : Research has shown that incorporating 2'-O-Me-CTP into antiviral agents can improve their efficacy by enhancing the stability of the resulting RNA molecules against degradation by cellular enzymes.
• Enzyme Interaction Studies : Investigations into the interactions of 2'-O-Me-CTP with polymerases reveal that its modified structure can significantly affect binding affinities and catalytic efficiencies, thus improving the overall efficacy of nucleic acid-based therapies.
• Synthesis Methods : Several methods for synthesizing 2'-O-Methyl-cytidine-5'-triphosphate exist, providing flexibility depending on the desired scale and purity of the final product. These methods are crucial for ensuring that high-quality material is available for research and clinical applications.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares key attributes of 2'-O-methyl-cytidine-5'-triphosphate, lithium salt with other modified cytidine triphosphate analogs:

Compound	Structural Modification	Molecular Formula	Molecular Weight	Primary Applications	Key Properties
2'-O-Methyl-cytidine-5'-triphosphate, lithium salt	2'-O-methyl group	C₁₀H₁₅Li₃N₃O₁₄P₃	497.18 (free acid)	RNA stabilization, antiviral research, RNAi therapies	RNase resistance; enhances RNA stability
3'-O-Methyl-cytidine-5'-triphosphate, lithium salt	3'-O-methyl group	C₁₁H₁₄Li₄N₅O₁₄P₃	560.94	DNA/RNA methylation studies, epigenetic regulation	Alters polymerase binding; used in gene silencing
5-Methyl-cytidine-5'-triphosphate, lithium salt	5-methylation on cytosine base	C₁₀H₁₈LiₓN₃O₁₄P₃ (x = variable)	~497 (free acid)	mRNA methylation (m⁵C) research, cancer epigenetics	Mimics natural RNA methylation; inhibits DNA methyltransferases
2'-Deoxy-2'-fluoro-cytidine-5'-triphosphate, lithium salt	2'-deoxy-2'-fluoro modification	C₉H₁₂F₁LiₓN₃O₁₂P₃ (x = variable)	~478 (free acid)	Antiviral drug development (HCV, HIV)	Blocks viral polymerase; enhances metabolic stability
4-Thiothymidine-5'-triphosphate, lithium salt	4-thio substitution on thymine base	C₁₀H₁₇LiₓN₂O₁₃P₃S	≥95% purity	Antiviral research (HIV inhibition)	Inhibits viral DNA polymerase; sulfur enhances binding affinity
Cytidine-5'-triphosphate, trisodium salt	Unmodified cytidine; sodium counterion	C₉H₁₄N₃Na₃O₁₄P₃	~507 (trisodium salt)	General nucleic acid synthesis, enzymatic assays	Standard substrate for RNA polymerases; lacks RNase resistance

Key Comparative Insights

Modification Site and Stability :

• 2'-O-Methyl-cytidine : The 2'-O-methyl group prevents RNase cleavage, making it superior to unmodified cytidine triphosphates (e.g., trisodium CTP) in RNA applications .
• 2'-Deoxy-2'-fluoro-cytidine : The fluorine atom increases metabolic stability and polymerase binding specificity, outperforming 2'-O-methyl derivatives in antiviral potency .

Epigenetic vs. Antiviral Applications :

• 5-Methyl-cytidine : Focuses on RNA/DNA methylation studies, unlike 2'-O-methyl derivatives, which prioritize RNA structural integrity .
• 4-Thiothymidine : Targets DNA viruses (e.g., HIV) via polymerase inhibition, contrasting with 2'-O-methyl-cytidine's RNA-focused mechanism .

Counterion Effects: Lithium salts (e.g., 2'-O-methyl-CTP) generally exhibit higher solubility in organic solvents compared to sodium/potassium salts (e.g., trisodium CTP), facilitating enzymatic reactions in non-aqueous systems .

Antiviral Mechanisms

• 2'-O-Methyl-cytidine-5'-triphosphate: Incorporated into RNA genomes of hepatitis C virus (HCV), it disrupts replication by forming non-functional RNA duplexes .
• 4-Thiothymidine-5'-triphosphate : Inhibits HIV reverse transcriptase by mimicking natural dTTP, causing chain termination .

RNA Therapeutics

• 2'-O-methyl derivatives are pivotal in siRNA and mRNA vaccine design, where RNase resistance extends therapeutic RNA half-life in vivo .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing high-purity 2'-O-Methyl-cytidine-5'-triphosphate, lithium salt, and how is quality control performed?

• Synthesis : Enzymatic synthesis using highly specific production systems ensures minimal batch-to-batch variation. Enzymatic routes (e.g., kinase-mediated phosphorylation) are preferred for stereochemical fidelity, as seen in analogous dNTP lithium salt production .
• Quality Control :

• Purity : HPLC analysis (>99% purity) to confirm absence of hydrolysis byproducts (e.g., mono-/di-phosphate contaminants) .
• Concentration : UV spectrophotometry at λmax (~271 nm, based on analogous cytidine derivatives) with extinction coefficient (ε) validation .
• Contaminants : Test for nuclease activity via incubation with radioactive substrates .

Q. What are the optimal storage conditions to maintain stability, and how should researchers validate compound integrity over time?

• Storage :

• Long-term : -70°C (for infrequent use) to minimize hydrolysis .
• Short-term : -20°C, with limited exposure to room temperature (<1 week cumulative) .
  • Validation :
• Stability Assays : Periodic HPLC analysis to detect degradation (e.g., triphosphate → diphosphate conversion) .
• Functional Testing : Use in controlled enzymatic reactions (e.g., polymerase incorporation assays) to confirm activity .

Q. How does the 2'-O-methyl modification influence the compound’s role in nucleic acid synthesis compared to unmodified cytidine triphosphates?

• Mechanistic Impact : The 2'-O-methyl group confers ribose ring rigidity, preventing RNAse-mediated hydrolysis and enhancing nuclease resistance in RNA applications .
• Enzymatic Compatibility : While standard DNA polymerases (e.g., Taq) may inefficiently incorporate 2'-O-methyl-NTPs, engineered enzymes (e.g., thermostable reverse transcriptases) show improved activity .

Advanced Research Questions

Q. How can researchers design experiments to assess the enzymatic incorporation efficiency of 2'-O-Methyl-cytidine-5'-triphosphate in RNA polymerase systems?

• Experimental Design :

• Template Design : Use RNA templates with cytidine-rich regions to maximize incorporation opportunities .
• Kinetic Assays : Measure $K_m$ and $V_{max}$ using radiolabeled substrates or stopped-flow techniques .
• Buffer Optimization : Adjust Mg²⁺ concentration (1–5 mM) and pH (7.0–8.5) to enhance polymerase activity .
  • Controls : Include unmodified CTP as a positive control and ddCTP (chain terminator) to validate termination points .

Q. How should discrepancies in reported stability data (e.g., hydrolysis rates under varying pH/temperature) be reconciled?

• Troubleshooting Steps :

Replicate Conditions : Validate hydrolysis experiments using identical buffers (e.g., Tris-HCl vs. phosphate) and ionic strengths .

Analytical Consistency : Compare HPLC vs. spectrophotometric methods for quantifying degradation; HPLC provides higher resolution for minor byproducts .

Environmental Controls : Ensure strict temperature regulation (±0.5°C) during stability tests, as fluctuations accelerate non-enzymatic hydrolysis .

Q. What advanced applications exist for 2'-O-Methyl-cytidine-5'-triphosphate in RNA silencing or aptamer engineering, and how do these differ from DNA-based uses?

• RNA Silencing : Incorporated into siRNA strands to enhance metabolic stability and reduce off-target effects via improved RISC complex binding .
• Aptamer Engineering : The 2'-O-methyl group increases binding affinity to targets (e.g., thrombin) by stabilizing tertiary structures .
• Key Differentiation from DNA :

• Hybridization Specificity : 2'-O-methyl RNA forms stronger duplexes with complementary RNA than DNA, impacting antisense applications .
• Enzymatic Resistance : Resists degradation in serum-containing media, critical for in vivo studies .

Methodological Considerations

• Spectrophotometric Calibration : Use extinction coefficients (ε) validated at λmax (e.g., ε = 8.9–9.6 L mmol⁻¹ cm⁻¹ for cytidine analogs) in pH 7.5 buffers .
• Chromatographic Validation : Employ ion-pair HPLC with UV detection (253–271 nm) to separate triphosphate, diphosphate, and monophosphate species .
• Functional Assays : Pair with biophysical techniques (e.g., crystallography or molecular dynamics) to study polymerase active-site interactions .